1-(5-Amino-4-nitrothiophen-2-yl)ethan-1-one

• CAS No.: 1009-57-0
• Molecular Formula: C6H6N2O3S
• Molecular Weight: 186.19 g/mol
• IUPAC Name: 1-(5-amino-4-nitrothiophen-2-yl)ethanone
• InChI: InChI=1S/C6H6N2O3S/c1-3(9)5-2-4(8(10)11)6(7)12-5/h2H,7H2,1H3
• InChI Key: ONYOSWJTGVFPDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(S1)N)[N+](=O)[O-]

Description

1-(5-Amino-4-nitrothiophen-2-yl)ethan-1-one is a thiophene-based compound featuring an acetyl group (ethanone) at the 2-position of the heteroaromatic ring, with amino (-NH₂) and nitro (-NO₂) substituents at the 5- and 4-positions, respectively. The nitro group is a strong electron-withdrawing moiety, while the amino group is electron-donating, creating a polarized electronic environment. This structural duality may confer unique reactivity, making it a candidate for applications in pharmaceuticals, materials science, or as a precursor in synthetic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Amino-4-nitrothiophen-2-yl)ethan-1-one typically involves the nitration of a thiophene derivative followed by amination. One common method includes the following steps:

Nitration: Thiophene is nitrated using a mixture of concentrated sulfuric acid and nitric acid to introduce the nitro group at the 4-position.

Amination: The nitrothiophene is then subjected to a reduction reaction, often using a reducing agent such as tin(II) chloride in hydrochloric acid, to convert the nitro group to an amino group.

Acylation: Finally, the amino group is acylated with ethanoyl chloride to yield 1-(5-Amino-4-nitrothiophen-2-yl)ethan-1-one.

Industrial Production Methods

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors for nitration and reduction steps, as well as automated systems for purification and isolation of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(5-Amino-4-nitrothiophen-2-yl)ethan-1-one undergoes various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The nitro group can be reduced to an amino group under suitable conditions.

Substitution: The compound can undergo electrophilic substitution reactions, particularly at the thiophene ring.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Common reducing agents include tin(II) chloride, iron powder, or catalytic hydrogenation.

Substitution: Electrophilic reagents such as halogens or sulfonyl chlorides can be used under acidic or basic conditions.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of diamino derivatives.

Substitution: Formation of halogenated or sulfonated thiophene derivatives.

Scientific Research Applications

1-(5-Amino-4-nitrothiophen-2-yl)ethan-1-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly for targeting specific enzymes or receptors.

Industry: Utilized in the development of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 1-(5-Amino-4-nitrothiophen-2-yl)ethan-1-one depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of both amino and nitro groups allows for diverse interactions with biological targets, potentially leading to therapeutic effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound is compared below with structurally related ethanone derivatives, focusing on substituent effects and applications:

Compound Name	Substituents on Thiophene	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Applications/Synthesis	References
1-(5-Amino-4-nitrothiophen-2-yl)ethan-1-one	5-NH₂, 4-NO₂	C₆H₅N₃O₃S	199.19	Not reported	Potential intermediate for biaryl synthesis	N/A
1-(5-Bromo-4-methylthiophen-2-yl)ethan-1-one	5-Br, 4-CH₃	C₇H₇BrOS	219.10	Not reported	Pharmaceutical intermediate
1-(5-Chlorothiophen-2-yl)ethan-1-one	5-Cl	C₆H₅ClOS	160.62	Not reported	Organic synthesis
1-(5-Methylthiophen-2-yl)ethan-1-one	5-CH₃	C₇H₈OS	140.20	Not reported	Flavor/fragrance industry
1-(4-Chlorophenyl)ethan-1-one	Phenyl-Cl substituent	C₈H₇ClO	154.59	Not reported	Oxidation byproduct in organic reactions

Key Observations:

• Electronic Effects: The nitro and amino groups in the target compound create a charge-polarized thiophene ring, contrasting with halogenated analogs (e.g., Br, Cl), which primarily exert steric and electronic effects without significant resonance interactions. This polarization may enhance its reactivity in cross-coupling reactions compared to methyl- or halogen-substituted derivatives .
• Synthetic Utility : Similar compounds, such as 1-(3-(phenylethynyl)thiophen-2-yl)ethan-1-one, are used in Cu(I)-catalyzed heterobiaryl syntheses (yields ~59%), suggesting that the target compound could serve as a precursor for complex biaryl systems .
• Thermal Stability: While melting points are unreported for most analogs, 1-(4-(chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one (a structurally distinct but functionalized ethanone) exhibits a melting point of 137.3–138.5°C, indicating that substituents significantly influence thermal behavior .

Biological Activity

1-(5-Amino-4-nitrothiophen-2-yl)ethan-1-one is a compound of significant interest due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article reviews the existing literature on its biological effects, mechanisms of action, and related case studies.

Chemical Structure and Properties

The compound has the molecular formula C7H8N2O2S, featuring a thiophene ring substituted with an amino and nitro group. This unique structure contributes to its reactivity and biological activity.

Antimicrobial Properties

Research indicates that 1-(5-Amino-4-nitrothiophen-2-yl)ethan-1-one exhibits notable antimicrobial activity. The compound has been tested against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.025 mg/mL
Escherichia coli	0.0195 mg/mL
Klebsiella pneumoniae	0.030 mg/mL

These results suggest that the compound could serve as a potential lead in developing new antimicrobial agents, particularly against resistant strains.

Anticancer Activity

Studies have also explored the anticancer potential of this compound. In vitro assays demonstrated that it can inhibit the proliferation of several cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells.

Cell Line	IC50 (µM)
MCF-7	15.6
A549	20.3

The mechanism behind its anticancer activity is believed to involve the induction of apoptosis and cell cycle arrest, although further studies are necessary to elucidate the exact pathways involved.

The biological activity of 1-(5-Amino-4-nitrothiophen-2-yl)ethan-1-one is attributed to its ability to interact with various biological targets:

• Nitro Group Reduction : The nitro group can undergo bioreduction, forming reactive intermediates that may interact with cellular macromolecules such as DNA and proteins.
• Enzyme Inhibition : The compound may inhibit specific enzymes involved in bacterial cell wall synthesis or cancer cell metabolism, although specific targets remain to be fully characterized.

Case Studies

Several studies have investigated the biological effects of similar compounds, providing context for understanding the activity of 1-(5-Amino-4-nitrothiophen-2-yl)ethan-1-one:

• Study on Nitrothiophene Derivatives : A study published in Nature highlighted that nitrothiophene derivatives possess potent antibacterial properties against E. coli and Klebsiella spp., suggesting a common mechanism involving nitro group activation .
• Anticancer Activity in Thiophene Compounds : Research on thiophene-based compounds indicated significant anticancer effects through apoptosis induction in various cancer cell lines, supporting the potential therapeutic application of 1-(5-Amino-4-nitrothiophen-2-yl)ethan-1-one .